Cas no 61963-72-2 (2-Pyridinamine, N-(2,4-dimethylphenyl)-3-nitro-)

2-Pyridinamine, N-(2,4-dimethylphenyl)-3-nitro- structure
61963-72-2 structure
Product Name:2-Pyridinamine, N-(2,4-dimethylphenyl)-3-nitro-
CAS No:61963-72-2
MF:C13H13N3O2
MW:243.261222600937
CID:462189
PubChem ID:12445352
Update Time:2025-04-19

2-Pyridinamine, N-(2,4-dimethylphenyl)-3-nitro- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyridinamine, N-(2,4-dimethylphenyl)-3-nitro-
    • N-(2,4-dimethylphenyl)-3-nitropyridin-2-amine
    • 61963-72-2
    • DTXSID40498528
    • Inchi: 1S/C13H13N3O2/c1-9-5-6-11(10(2)8-9)15-13-12(16(17)18)4-3-7-14-13/h3-8H,1-2H3,(H,14,15)
    • InChI Key: BPLLINLNURNMJJ-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1=CC=CN=C1NC1C=CC(C)=CC=1C)=O

Computed Properties

  • Exact Mass: 243.10089
  • Monoisotopic Mass: 243.100776666g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 70.7Ų

Experimental Properties

  • PSA: 68.06
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